![molecular formula C23H15ClO5 B2873970 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate CAS No. 637749-71-4](/img/structure/B2873970.png)
3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate
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Description
3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate, also known as CPMC, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPMC belongs to the family of coumarin derivatives and has been reported to possess various biological activities, including anti-inflammatory, anticancer, and antioxidant properties.
Scientific Research Applications
Advanced Oxidation Processes
Research highlights the application of chromen derivatives in the oxidative degradation of aqueous organic pollutants. For instance, the study by Bokare and Choi (2011) demonstrated the Fenton-like oxidation process using Cr(III)/Cr(VI) redox cycle for the degradation of 4-chlorophenol, a model pollutant. This process exploits the oxidative capacity of Cr(III) and Cr(VI) in the presence of H2O2, highlighting a potential environmental application for chromen derivatives in water treatment technologies (Bokare & Choi, 2011).
Synthesis and Biological Activity
Another facet of research on chromen derivatives involves their synthesis and biological activity evaluation. Bekircan, Ülker, and Menteşe (2015) described the synthesis of novel heterocyclic compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide, which were then tested for their lipase and α-glucosidase inhibition activities. These findings suggest potential medicinal chemistry applications for chromen derivatives in the development of therapeutic agents (Bekircan, Ülker, & Menteşe, 2015).
Environmental Degradation Studies
Chromen derivatives also play a role in environmental degradation studies. The work by Liu, Fan, and Ma (2014) on the oxidative degradation of 4-chlorophenol in aqueous solution using a bimetallic Al-Fe/O2 process highlighted the effectiveness of this method. The study underscores the potential for using chromen derivatives in environmental remediation processes to degrade persistent organic pollutants (Liu, Fan, & Ma, 2014).
properties
IUPAC Name |
[3-(4-chlorophenyl)-4-oxochromen-7-yl] 4-methoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H15ClO5/c1-27-17-8-4-15(5-9-17)23(26)29-18-10-11-19-21(12-18)28-13-20(22(19)25)14-2-6-16(24)7-3-14/h2-13H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCPKROWCWQXDKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CO3)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H15ClO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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